
Application Notes and Protocols: Safe Handling
of 2,3-Dichlorohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichlorohexane

Cat. No.: B1348532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and safety precautions for the handling and

use of 2,3-dichlorohexane in a laboratory setting. Due to the limited availability of a

comprehensive Safety Data Sheet (SDS) specifically for 2,3-dichlorohexane, the following

information is compiled from data on structurally similar chlorinated hydrocarbons and general

best practices for chemical safety. Researchers should always consult the most current safety

data available and perform a thorough risk assessment before beginning any experimental

work.

Physical and Chemical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. The following table summarizes the known and estimated properties

of 2,3-dichlorohexane.
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Property Value Source

Chemical Formula C₆H₁₂Cl₂ PubChem[1]

Molecular Weight 155.07 g/mol PubChem[1]

CAS Number 54305-87-2 PubChem[1]

Appearance Colorless liquid (presumed) General knowledge

Boiling Point Not definitively available

Melting Point Not definitively available

Density Not definitively available

Solubility
Likely soluble in organic

solvents, low solubility in water

General knowledge of similar

compounds

Toxicological Data
While specific toxicological data such as LD50 and LC50 values for 2,3-dichlorohexane are

not readily available, it should be treated as a hazardous substance. Similar chlorinated

alkanes can cause skin, eye, and respiratory tract irritation.[2] Ingestion and inhalation should

be avoided.

Parameter Value Species Route Source

LD50 (Oral)
Data not

available

LD50 (Dermal)
Data not

available

LC50 (Inhalation)
Data not

available

General Health Hazards of Chlorinated Hydrocarbons:

Acute: May cause irritation to the skin, eyes, and respiratory system. Inhalation of vapors

can lead to dizziness, headache, and nausea.[2]
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Chronic: Prolonged or repeated exposure may lead to more severe health effects. Some

chlorinated hydrocarbons are considered potential carcinogens.[3]

Hazard Identification and GHS Classification
A specific GHS classification for 2,3-dichlorohexane is not available. However, based on data

for similar compounds like 1,6-dichlorohexane and 2-chlorohexane, it is prudent to assume the

following potential hazards.[4][5]

Pictograms:

alt text

alt text

alt text

Signal Word:Warning

Potential Hazard Statements (H-Statements):

H315: Causes skin irritation. *[5] H319: Causes serious eye irritation. *[5] H335: May cause

respiratory irritation. *[5] H411: Toxic to aquatic life with long lasting effects.

Potential Precautionary Statements (P-Statements):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. *[5] P273: Avoid release to the

environment. * P280: Wear protective gloves/protective clothing/eye protection/face

protection. *[3][5] P302+P352: IF ON SKIN: Wash with plenty of soap and water. *[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. *[5] P501: Dispose of

contents/container to an approved waste disposal plant.

[5]### 4.0 Experimental Protocols

Handling and Storage Protocol
Engineering Controls: All work with 2,3-dichlorohexane should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood. 2[3]. Personal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/ALDRICH/396540
https://www.benchchem.com/product/b1348532?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB21763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/396540
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAB21763~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:16:33~~1%206-Dichlorohexane~~
https://www.benchchem.com/product/b1348532?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/396540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory. A[6] face shield should be worn

when there is a significant risk of splashing. [7] * Hand Protection: Chemical-resistant

gloves (e.g., Viton®, nitrile rubber with appropriate thickness and breakthrough time) must

be worn. Inspect gloves for any signs of degradation or puncture before use. [7] * Skin and

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

F[7]or larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron

or coveralls should be considered.

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

away from direct sunlight and sources of ignition. [4][5] * Store separately from

incompatible materials such as strong oxidizing agents and strong bases. [4] * Containers

should be stored in secondary containment to prevent spills.

Spill Response Protocol
Immediate Actions:

Alert personnel in the immediate area and evacuate if necessary. [8] * If the spill is large or

involves a significant release of vapors, contact the institution's emergency response

team.

Eliminate all ignition sources. 2[4]. Small Spills (manageable by trained personnel):

Don the appropriate PPE as outlined in section 4.1.

Contain the spill using an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads. [2][4] * Carefully collect the absorbed material into a labeled,

sealable container for hazardous waste disposal. [4] * Clean the spill area with soap and

water, and collect the cleaning materials for disposal as hazardous waste. 3[8]. Large

Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.
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Do not attempt to clean up a large spill without specialized training and equipment.

First Aid Protocol
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. 2[5]. Skin

Contact: Remove contaminated clothing and wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if irritation develops or persists. 3[5]. Inhalation:

Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek immediate medical attention. 4[5]. Ingestion: Do

NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

[2]#### 4.4 Disposal Protocol

All waste containing 2,3-dichlorohexane must be disposed of as hazardous waste. 2[4][9].

Collect waste in a properly labeled, sealed, and chemical-resistant container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in the regular trash.

[4][9]### 5.0 Mandatory Visualizations

Emergency Spill Response Workflow
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Caption: Workflow for responding to a chemical spill of 2,3-dichlorohexane.
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PPE Selection Logic

Risk Assessment

Low Risk / Small Quantities High Risk / Large Quantities / Splashing

Ventilation Control

Task involving 2,3-dichlorohexane

Risk of Splash or Vapor Release? Work in a Chemical Fume Hood

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

- Closed-toe Shoes

Low

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Chemical Resistant Apron/Coveralls

- Heavy-duty Chemical Resistant Gloves

High

Click to download full resolution via product page

Caption: Logic for selecting appropriate PPE based on risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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